N-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)oxy)ethyl)-1-naphthamide

• IUPAC Name: N-[2-[6-(4-ethoxyphenyl)pyridazin-3-yl]oxyethyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C25H23N3O3/c1-2-30-20-12-10-19(11-13-20)23-14-15-24(28-27-23)31-17-16-26-25(29)22-9-5-7-18-6-3-4-8-21(18)22/h3-15H,2,16-17H2,1H3,(H,26,29)
• InChI Key: SCNFIBOKUPGMJG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(C=C2)OCCNC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C25H23N3O3
• Molecular Weight: 413.5 g/mol

Description

“N-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)oxy)ethyl)-1-naphthamide” is a complex organic compound. It contains a pyridazin-3-yl group, which is a type of nitrogen-containing heterocycle. It also has an ethoxyphenyl group and a naphthamide group. These groups could potentially give this compound a variety of interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The pyridazin-3-yl group would introduce a heterocyclic ring into the structure, while the ethoxyphenyl and naphthamide groups would add additional complexity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ethoxyphenyl group could potentially increase its lipophilicity, which could in turn affect its solubility and stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The study of “N-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)oxy)ethyl)-1-naphthamide” and similar compounds could potentially lead to the discovery of new drugs or other useful substances. Future research could involve more detailed studies of its synthesis, properties, and potential applications.